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Compound of Interest

Compound Name: 1-Cyclohexenyl acetate

Cat. No.: B073271

In-Depth Technical Guide: 1-Cyclohexenyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-cyclohexenyl acetate, a
versatile enol acetate intermediate in organic synthesis. The document details its chemical
identity, physicochemical properties, and includes a detailed experimental protocol for its
synthesis. Furthermore, it explores its applications in synthetic chemistry, particularly in the
context of forming carbon-carbon bonds and its potential, though not yet extensively
documented, role in medicinal chemistry and drug development. Safety and handling protocols
are also outlined to ensure its proper use in a laboratory setting.

Chemical Identity and Properties

1-Cyclohexenyl acetate, also known by its IUPAC name cyclohex-1-en-1-yl acetate, is a key
organic compound utilized in various synthetic transformations.
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Property Value Reference
CAS Number 1424-22-2

IUPAC Name cyclohex-1-en-1-yl acetate

Molecular Formula CsH1202

Molecular Weight 140.18 g/mol

Appearance Colorless liquid

Boiling Point 76-77 °C at 17 mmHg

Density 0.998 g/mL at 25 °C

Refractive Index n2°/D 1.458

Synthesis of 1-Cyclohexenyl Acetate: An
Experimental Protocol

The synthesis of 1-cyclohexenyl acetate can be effectively achieved through the acid-
catalyzed enol acetylation of cyclohexanone using acetic anhydride. This method provides a
stable enol acetate which can be isolated and used in subsequent reactions.

Reaction Scheme:
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Acid Catalyst (e.g., p-TsOH)

+
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Click to download full resolution via product page
Caption: Acid-catalyzed synthesis of 1-cyclohexenyl acetate.
Materials:
e Cyclohexanone
e Acetic anhydride
¢ p-Toluenesulfonic acid monohydrate (p-TsOH-H20) or another suitable acid catalyst
e Sodium bicarbonate (NaHCO3), saturated solution
 Brine (saturated NaCl solution)
e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
o Diethyl ether or other suitable extraction solvent
e Round-bottom flask

o Reflux condenser
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e Separatory funnel
o Standard distillation apparatus
Procedure:

o To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add
cyclohexanone (1.0 eq).

e Add acetic anhydride (1.5 - 2.0 eq) to the flask.
e Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.02 eq).

e Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography (GC). The reaction is typically complete
within 2-4 hours.

e Once the reaction is complete, cool the mixture to room temperature.

o Carefully pour the reaction mixture into a separatory funnel containing a saturated solution of
sodium bicarbonate to neutralize the acidic catalyst and quench the excess acetic anhydride.
Caution: CO2 evolution will occur.

o Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

o Combine the organic extracts and wash with saturated sodium bicarbonate solution, followed
by brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
remove the solvent.

» Purify the crude product by vacuum distillation to obtain pure 1-cyclohexenyl acetate.

Applications in Organic Synthesis
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1-Cyclohexenyl acetate serves as a valuable intermediate in organic synthesis, primarily as a
precursor to the cyclohexanone enolate. Enol acetates are advantageous as they are generally
more stable and easier to handle than the corresponding enolates, which are typically
generated in situ under strongly basic conditions.

Generation of Regiospecific Enolates

The primary utility of 1-cyclohexenyl acetate is its role in the generation of a specific enolate.
Treatment with an organolithium reagent, such as methyllithium, cleanly affords the lithium
enolate of cyclohexanone. This method provides a high degree of regioselectivity, which is
crucial in the synthesis of complex molecules.

1-Cyclohexenyl Acetate

Methyllithium (MeLi)

.

v oV

tert-Butyl acetate <€

\ \AJ

Cyclohexanone Lithium Enolate

Click to download full resolution via product page

» To cite this document: BenchChem. [CAS number and IUPAC name for 1-Cyclohexenyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
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cyclohexenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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